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Compound of Interest

Compound Name: Valiglurax

Cat. No.: B15616429

Get Quote

Application Notes and Protocols for Researchers
and Drug Development Professionals
This document provides a comprehensive guide for the administration of Valiglurax
(VU0652957) in rats for preclinical research settings. Valiglurax is a potent, selective, and

orally bioavailable positive allosteric modulator (PAM) of the metabotropic glutamate receptor 4

(mGlu4).[1][2][3][4][5] It has been evaluated as a preclinical candidate for the treatment of

Parkinson's disease.[1][4]

Mechanism of Action
Valiglurax acts as a positive allosteric modulator of the mGlu4 receptor.[1][3] This means it

does not activate the receptor directly but enhances the receptor's response to the endogenous

ligand, glutamate. The potentiation of mGlu4 signaling is believed to have therapeutic effects in

conditions such as Parkinson's disease.[1] Valiglurax has shown high selectivity for mGlu4

over other mGlu receptor subtypes.[1]

Signaling Pathway of Valiglurax (mGlu4 PAM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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